Cas no 318258-17-2 (4-(Trifluoromethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidine-2-thiol)

4-(Trifluoromethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidine-2-thiol structure
318258-17-2 structure
Product Name:4-(Trifluoromethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidine-2-thiol
CAS No:318258-17-2
MF:C8H7F3N2S
MW:220.214790582657
CID:3140169
PubChem ID:2760782
Update Time:2025-04-21

4-(Trifluoromethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidine-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-(Trifluoromethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidine-2-thiol
    • 4-Trifluoromethyl-6,7dihydro-5H-cyclopenta-pyrimidine-2-thiol
    • AKOS015996145
    • 4-trifluoromethyl-6,7-dihydro-5h-cyclopentapyrimidine-2-thiol
    • 318258-17-2
    • 6,7-dihydro-2-mercapto-4-trifluoromethyl-5h-cyclopenta-[b]-pyrimidine
    • 4-(trifluoromethyl)-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidine-2-thione
    • 4-(trifluoromethyl)-1,5,6,7-tetrahydrocyclopenta[d]pyrimidine-2-thione
    • MDL: MFCD04973037
    • Inchi: 1S/C8H7F3N2S/c9-8(10,11)6-4-2-1-3-5(4)12-7(14)13-6/h1-3H2,(H,12,13,14)
    • InChI Key: QPZKWIMLSJCINM-UHFFFAOYSA-N
    • SMILES: S=C1N=C(C(F)(F)F)C2=C(CCC2)N1

Computed Properties

  • Exact Mass: 220.02820389Da
  • Monoisotopic Mass: 220.02820389Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 56.5Ų

4-(Trifluoromethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidine-2-thiol Pricemore >>

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